Cas no 39620-02-5 (5-Bromonicotinoyl chloride)

• Product Name: 5-Bromonicotinoyl chloride
• CAS No: 39620-02-5
• MF: C₆H₃BrClNO
• MW: 220.451119661331
• MDL: MFCD00173853
• CID: 89374
• PubChem ID: 2781223
• Update Time: 2025-04-18

5-Bromonicotinoyl chloride Chemical and Physical Properties

Names and Identifiers

• 5-Bromonicotinoyl chloride
• 5-Bromopyridine-3-carbonyl chloride
• 5-Brom-nicotinoylchlorid
• 5-bromo-3-pyridinecarbonyl chloride
• 5-bromonicotinic acid chloride
• 5-Bromo-nicotinoyl chloride
• 5-bromopyridine-3-carboxylic acid chloride
• J-517203
• AKOS000114023
• 5-BROMONICOTINOYLCHLORIDE
• A6621
• BB 0244176
• AS-44281
• 5-Bromopyridine-3-carbonylchloride
• 3-Pyridinecarbonyl chloride, 5-bromo-
• 39620-02-5
• SCHEMBL486303
• FMDREJRIXNEGEG-UHFFFAOYSA-N
• FT-0620169
• 5-Bromopyridine-3-carbonyl chloride, AldrichCPR
• MFCD00173853
• DTXSID70381757
• A10427
• DB-006995

• MDL： MFCD00173853
• Inchi： 1S/C6H3BrClNO/c7-5-1-4(6(8)10)2-9-3-5/h1-3H
• InChI Key： FMDREJRIXNEGEG-UHFFFAOYSA-N
• SMILES： BrC1=CN=CC(C(=O)Cl)=C1
• BRN： 115810

Computed Properties

• Exact Mass: 218.90900
• Monoisotopic Mass: 218.909
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.1
• Topological Polar Surface Area: 30A^2

Experimental Properties

• Color/Form: solid
• Density: 1.76
• Melting Point: 72-74°C
• Boiling Point: 265.4°C at 760 mmHg
• Flash Point: 114.3°C
• Refractive Index: 1.59
• PSA: 29.96000
• LogP: 2.22310
• Sensitiveness: Moisture Sensitive
• Solubility: React with water

5-Bromonicotinoyl chloride Security Information

• Hazard Statement： Corrosive
• Hazardous Material transportation number：3261
• Hazard Category Code： 34
• Safety Instruction： S26-S36/37/39-S45
• Hazardous Material Identification：
• HazardClass：8
• PackingGroup：II
• Safety Term：8
• Packing Group：II
• Risk Phrases：R34

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives